Cas no 775275-58-6 ((2S)-2-amino-N-methyl-N-(pent-4-en-1-yl)propanamide)

• Product Name: (2S)-2-amino-N-methyl-N-(pent-4-en-1-yl)propanamide
• CAS No: 775275-58-6
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 6207486
• PubChem ID: 88232581
• Update Time: 2025-06-23

(2S)-2-amino-N-methyl-N-(pent-4-en-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-N-methyl-N-(pent-4-en-1-yl)propanamide
• 775275-58-6
• EN300-1290981
• SCHEMBL7990370

• Inchi： 1S/C9H18N2O/c1-4-5-6-7-11(3)9(12)8(2)10/h4,8H,1,5-7,10H2,2-3H3/t8-/m0/s1
• InChI Key： KKRUWIWXFSKVNO-QMMMGPOBSA-N
• SMILES： O=C([C@H](C)N)N(C)CCCC=C

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3Ų

Additional information on (2S)-2-amino-N-methyl-N-(pent-4-en-1-yl)propanamide

Introduction to (2S)-2-amino-N-methyl-N-(pent-4-en-1-yl)propanamide and Its Significance in Modern Chemical Research

The compound with the CAS number 775275-58-6 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. Specifically, the product name (2S)-2-amino-N-methyl-N-(pent-4-en-1-yl)propanamide refers to a chiral amide derivative with a unique structural configuration. This compound has been extensively studied for its potential applications in drug development, particularly due to its complex molecular framework and the presence of functional groups that make it a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in the development of enantiomerically pure compounds, which are crucial for the design of effective and selective pharmaceutical agents. The stereochemistry of (2S)-2-amino-N-methyl-N-(pent-4-en-1-yl)propanamide plays a pivotal role in determining its biological activity. The (2S) configuration at the second carbon atom contributes to its specific interactions with biological targets, making it a valuable scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of an amide group, a methyl group, and an allyl substituent provides multiple sites for further functionalization. This flexibility allows researchers to modify the compound's properties, enhancing its suitability for various applications in drug discovery and synthesis.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of such compounds. By leveraging high-throughput virtual screening techniques, researchers can rapidly assess the binding affinity and pharmacokinetic properties of derivatives of (2S)-2-amino-N-methyl-N-(pent-4-en-1-yl)propanamide. These computational methods have accelerated the process of identifying promising candidates for further experimental validation.

The role of chiral auxiliaries and catalysts in asymmetric synthesis has also been highlighted in recent studies. The use of these agents allows for the efficient production of enantiomerically pure compounds like (2S)-2-amino-N-methyl-N-(pent-4-en-1-yl)propanamide. This approach not only improves yield but also reduces the environmental impact of synthetic processes by minimizing waste.

In addition to its synthetic utility, this compound has shown promise in preliminary biological assays. Studies have indicated that derivatives of this molecule may exhibit inhibitory effects on certain enzymes and receptors, making them attractive candidates for therapeutic intervention. For instance, modifications to the allyl group could enhance binding interactions with specific protein targets, potentially leading to novel treatments for various diseases.

The development of novel synthetic routes has been another area of focus. Researchers have explored various catalytic systems that can facilitate the formation of complex amide bonds with high enantioselectivity. These innovations have not only improved the efficiency of producing (2S)-2-amino-N-methyl-N-(pent-4-en-1-yl)propanamide but also opened up new possibilities for designing related compounds with tailored properties.

The integration of machine learning algorithms into drug discovery pipelines has further enhanced the capabilities of researchers working with this compound. By analyzing large datasets, these algorithms can predict optimal synthetic pathways and identify potential lead compounds more efficiently than traditional methods. This synergy between computational tools and experimental chemistry has significantly advanced the field.

The future prospects for (2S)-2-amino-N-methyl-N-(pent-4-en-1-yl)propanamide are vast, with ongoing research aimed at expanding its applications in pharmaceuticals and materials science. As our understanding of molecular interactions continues to grow, it is likely that this compound will play an increasingly important role in developing next-generation therapeutics and functional materials.